Cas no 713-95-1 (d-Dodecalactone)

• Product Name: d-Dodecalactone
• CAS No: 713-95-1
• MF: C₁₂H₂₂O₂
• MW: 198.301884174347
• MDL: MFCD00006651
• CID: 39704
• PubChem ID: 24845067
• Update Time: 2025-04-18

d-Dodecalactone Chemical and Physical Properties

Names and Identifiers

• D-DODECALACTONE
• (+/-)-5-DODECANOLIDE
• 5-HYDROXYDODECANOIC ACID DELTA-LACTONE
• (+/-)-6-HEPTYLTETRAHYDRO-2H-PYRAN-2-ONE
• DELTA-DODECALACTONE
• (+/-)-DELTA-DODECANOLACTONE
• DELTA-DODECANOLACTONE
• (+/-)-DELTA-HEPTYL-DELTA-VALEROLACTONE
• DELTA-LAUROLACTONE
• DODECALACTONE, DELTA-
• DODECANOLACTONE
• FEMA 2401
• 2H-Pyran-2-one, tetrahydro-6-heptyl
• 5-Hydroxydodecanoic acid, lactone
• 5-hydroxy-dodecanoicacidelta-lactone
• 6-heptyltetrahydro-2h-pyran-2-on
• beta-Dodecalactone
• Dodecan-5-olide
• Dodecanoic acid, 5-hydroxy-, delta-lactone
• δ-Dodecalactone
• 6-Heptyltetrahydro-2H-pyran-2-one
• DODECALACTONE, Delta-(RG)
• (±)-δ-Heptyl-δ-valerolactone
• 5-dodecalactone
• 6-heptyltetrahydropyran-2-one
• 6-heptylvalerolactone
• d-Dodecanolactone
• dl-6-heptyltetrahydropyran-2-one
• Dodecan-5-olid
• i-dodecanolactone
• δ-Laurolactone
• 5-Dodecanolide
• 2H-Pyran-2-one, 6-heptyltetrahydro-
• Dodecanolide-1,5
• 5-Hydroxydodecanoic acid lactone
• n-Heptyl-delta-valerolactone
• 6-heptyloxan-2-one
• delta-Heptyl-delta-valerolactone
• delta-Dodecalactone (natural)
• FEMA No. 2401
• .delta.-Dodecalactone
• (S)-
• d-Dodecalactone

• MDL： MFCD00006651
• Inchi： 1S/C12H22O2/c1-2-3-4-5-6-8-11-9-7-10-12(13)14-11/h11H,2-10H2,1H3
• InChI Key： QRPLZGZHJABGRS-UHFFFAOYSA-N
• SMILES： CCCCCCCC1OC(=O)CCC1
• BRN： 1282749

Computed Properties

• Exact Mass: 198.16200
• Monoisotopic Mass: 198.162
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 6
• Complexity: 166
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 3.6
• Topological Polar Surface Area: 26.3

Experimental Properties

• Color/Form: Colorless liquid with peach like fruit aroma.
• Density: 0.942 g/mL at 25 °C(lit.)
• Melting Point: −12 °C (lit.)
• Boiling Point: 140-141 °C/1 mmHg(lit.)
• Flash Point: Degrees Fahrenheit:235.4°F
  Degrees Celsius:113°C
  
• Refractive Index: n20/D 1.460(lit.)
• Water Partition Coefficient: Not miscible or difficult to mix in water.
• PSA: 26.30000
• LogP: 3.44260
• Solubility: Insoluble in water, very soluble in ethanol, propylene glycol and vegetable oil.
• FEMA: 2401

d-Dodecalactone Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：2
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S37/39
• RTECS：UQ0850000
• Hazardous Material Identification：
• TSCA：Yes
• Storage Condition：Sealed in dry,Room Temperature
• Risk Phrases：R36/37/38
• Safety Term：S26;S37/39

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Lactones Delta valerolactones
• Solvents and Organic Chemicals Organic Compounds Acids/Esters